Cas no 1523706-10-6 (2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine)

2-Methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine is a heterocyclic amine compound featuring a pyridine core substituted with a methyl group at the 2-position and an amine-functionalized side chain linked to a 1-methyl-1H-pyrrole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyrrole and pyridine rings contribute to potential bioactivity, particularly in ligand design for metal coordination or as a building block for bioactive molecules. The compound’s stability and functional group compatibility enhance its utility in multi-step synthetic routes. Careful handling is advised due to its amine reactivity and potential sensitivity to air or moisture.
2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine structure
1523706-10-6 structure
Product Name:2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine
CAS No:1523706-10-6
MF:C12H15N3
MW:201.267602205276
CID:5151415
PubChem ID:75356126
Update Time:2025-11-02

2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 2-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-
    • 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine
    • Inchi: 1S/C12H15N3/c1-10-12(6-3-7-13-10)14-9-11-5-4-8-15(11)2/h3-8,14H,9H2,1-2H3
    • InChI Key: CVHIDXMSBNDMEO-UHFFFAOYSA-N
    • SMILES: C1(C)=NC=CC=C1NCC1=CC=CN1C

2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine Pricemore >>

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Additional information on 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine

Comprehensive Overview of 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine (CAS No. 1523706-10-6)

2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine (CAS No. 1523706-10-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This heterocyclic amine features a unique molecular structure combining pyridine and pyrrole moieties, making it particularly valuable for drug discovery and advanced material applications. The compound's methyl-substituted aromatic systems contribute to its distinctive chemical properties and reactivity patterns.

Recent scientific literature highlights the growing importance of N-substituted pyridine derivatives like 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier. The compound's hydrogen bonding capacity and lipophilic character make it an attractive scaffold for designing new therapeutic agents targeting neurological disorders.

The synthesis of 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound. Current market trends indicate increasing demand for such specialty chemicals in pharmaceutical R&D, particularly for neurodegenerative disease research and psychiatric drug development.

Beyond pharmaceutical applications, CAS 1523706-10-6 shows promise in materials science as a potential ligand for transition metal complexes. Its chelating properties and electron-rich structure make it suitable for creating novel catalysts and functional materials. Researchers are exploring its use in organic electronics and photovoltaic materials, where its conjugated system could enhance charge transport properties.

Quality control of 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine is crucial for research applications. Reputable suppliers provide comprehensive analytical data including purity certificates and spectroscopic characterization. Storage recommendations typically suggest keeping the compound in anhydrous conditions at controlled temperatures to maintain stability. The global market for such fine chemicals is expected to grow significantly, driven by increasing investment in drug discovery and specialty materials.

Recent patent literature reveals growing interest in CAS 1523706-10-6 derivatives for various therapeutic applications. Several pharmaceutical companies have filed patents covering structural analogs of this compound for potential use as kinase inhibitors and neurotransmitter modulators. The compound's structural versatility allows for numerous modifications, making it a valuable building block in medicinal chemistry.

Environmental and safety considerations for 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper personal protective equipment should be used when handling this compound. Researchers should consult material safety data sheets for specific handling instructions and disposal guidelines.

The future outlook for CAS 1523706-10-6 appears promising, with ongoing research exploring its potential in various scientific domains. As computational chemistry and AI-assisted drug discovery methods advance, compounds like 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine are increasingly valuable for virtual screening and molecular modeling studies. The compound's balanced physicochemical properties make it particularly suitable for these cutting-edge applications.

For researchers seeking high-purity 2-methyl-N-(1-methyl-1H-pyrrol-2-yl)methylpyridin-3-amine, it's essential to source from reputable suppliers who can provide comprehensive analytical data and documentation. The compound's growing importance in both pharmaceutical and materials science research ensures its continued relevance in scientific investigations. As research progresses, we anticipate new discoveries regarding the applications and derivatives of this versatile chemical entity.

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